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Compound of Interest

Compound Name: 3,4-Difluorophenylacetic acid

Cat. No.: B1199359 Get Quote

Essential Safety and Handling Guide for 3,4-
Difluorophenylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for 3,4-
Difluorophenylacetic acid, ensuring the protection of laboratory personnel and the

environment. Adherence to these procedures is vital for safe and compliant research

operations.

Hazard Identification and Personal Protective
Equipment (PPE)
3,4-Difluorophenylacetic acid is a corrosive solid that can cause significant irritation upon

contact. The primary hazards are summarized below, along with the necessary personal

protective equipment to mitigate these risks.

Hazard Summary:
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Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation.[1][2]

Specific target organ toxicity — single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

Protection Type Specific PPE Key Considerations

Eye and Face Protection
Chemical safety goggles and a

face shield

A face shield must be used in

conjunction with goggles,

especially when there is a risk

of splashing or dust

generation.[3]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber)

Inspect gloves for any damage

before use and remove them

immediately if contaminated.[3]

[4]

Body Protection
Laboratory coat or chemical-

resistant apron

Ensure clothing provides full

coverage of the arms.[3][4]

Respiratory Protection NIOSH-approved respirator

To be used if handling outside

of a chemical fume hood or if

dust generation is likely.[5]

Foot Protection Closed-toe shoes

Shoes should be made of a

material that resists chemical

penetration.[6]

Operational Plan for Safe Handling
A systematic approach to handling 3,4-Difluorophenylacetic acid is crucial to minimize

exposure and prevent accidents. The following workflow outlines the key steps for safe
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handling in a laboratory setting.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid in Fume Hood

Proceed to handling

Dissolve/Use in Reaction

Decontaminate Glassware and Surfaces

After use

Segregate and Dispose of Waste

Properly Remove and Dispose of PPE
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Waste Generation

Disposal Pathway

Solid Waste (Contaminated PPE, weighing boats)

Collect in Labeled 'Halogenated Organic Waste' Container

Liquid Waste (Unused solutions, rinsates) Empty Chemical Container

After triple rinsing

Store in Satellite Accumulation Area

Arrange for EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Difluorophenylacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199359#personal-protective-equipment-for-
handling-3-4-difluorophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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